Cas no 304695-78-1 (Calciate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, disodium, monohydrate, (OC-6-21)- (9CI))

• Product Name: Calciate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, disodium, monohydrate, (OC-6-21)- (9CI)
• CAS No: 304695-78-1
• MF: C₁₀H₁₄CaN₂Na₂O₉
• MW: 392.283704280853
• CID: 299589
• PubChem ID: 24860768
• Update Time: 2025-04-19

Calciate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, disodium, monohydrate, (OC-6-21)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Calciate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, disodium, monohydrate, (OC-6-21)- (9CI)
• Ethylenediaminetetraacetic acid calcium disodium salt hydrate

• Inchi： 1S/C10H16N2O8.Ca.2Na.H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;1H2/q;+2;2*+1;/p-4
• InChI Key： JHECKPXUCKQCSH-UHFFFAOYSA-J
• SMILES： [Ca+2].[Na+].[Na+].[O-]C(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 293
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Solubility: Not determined

Calciate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, disodium, monohydrate, (OC-6-21)- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：EV7700000
• Hazardous Material Identification：